Cas no 5456-22-4 (Hydrazinecarboximidamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-nitro-)

• Product Name: Hydrazinecarboximidamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-nitro-
• CAS No: 5456-22-4
• MF: C₈H₈N₆O₅
• MW: 268.186320304871
• CID: 376469
• PubChem ID: 135436479
• Update Time: 2025-04-19

Hydrazinecarboximidamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-nitro- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboximidamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-nitro-
• 1-[(2-HYDROXY-4-NITROBENZYLIDENE)AMINO]-3-NITROGUANIDINE
• NSC 1528
• NSC1528
• NSC-1528
• 5456-22-4

• Inchi： 1S/C8H8N6O5/c9-8(12-14(18)19)11-10-4-5-3-6(13(16)17)1-2-7(5)15/h1-4,15H,(H3,9,11,12)/b10-4+
• InChI Key： UVRYLLBVQJLBMF-ONNFQVAWSA-N
• SMILES： OC1=CC=C(C=C1/C=N/N=C(/N)\N[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.06357
• Monoisotopic Mass: 268.05561738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• PSA: 162.96
• LogP: 1.86790